Cas no 81569-65-5 (4-Propylthiazole-5-carboxylic acid)

• Product Name: 4-Propylthiazole-5-carboxylic acid
• CAS No: 81569-65-5
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1093937
• PubChem ID: 13015603
• Update Time: 2025-04-23

4-Propylthiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Propylthiazole-5-carboxylic acid
• 4-propyl-1,3-thiazole-5-carboxylic acid
• SCHEMBL9644750
• CS-0455891
• 4-Propylthiazole-5-carboxylicacid
• 81569-65-5

• Inchi： 1S/C7H9NO2S/c1-2-3-5-6(7(9)10)11-4-8-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： FVVOAOXPQOJLQY-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(=O)O)CCC

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-Propylthiazole-5-carboxylic acid

Introduction to 4-Propylthiazole-5-carboxylic acid (CAS No. 81569-65-5) and Its Emerging Applications in Chemical Biology

4-Propylthiazole-5-carboxylic acid, identified by the chemical abstracts service number 81569-65-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a propyl group at the 4-position and a carboxylic acid moiety at the 5-position introduces specific functional characteristics that make this derivative particularly intriguing for medicinal chemistry and drug discovery initiatives.

The structural framework of 4-propylthiazole-5-carboxylic acid incorporates a sulfur atom into the ring, which is a key feature contributing to its biological relevance. Sulfur-containing heterocycles are frequently found in natural products and pharmaceuticals, owing to their ability to interact with biological targets in diverse ways. The carboxylic acid functionality further enhances its potential as a pharmacophore, enabling various chemical modifications such as esterification or amidation to tailor its solubility, bioavailability, and binding affinity. These attributes have positioned 4-propylthiazole-5-carboxylic acid as a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-propylthiazole-5-carboxylic acid and biological targets. Studies suggest that this compound can modulate enzyme activity and receptor binding through its thiazole core, which is recognized by numerous proteins involved in cellular signaling pathways. For instance, research has indicated that derivatives of thiazole can interfere with kinases and other enzymes implicated in cancer progression, making them promising candidates for further investigation.

In the realm of drug development, the synthesis of 4-propylthiazole-5-carboxylic acid has been optimized using modern organic methodologies to improve yield and purity. Advances in catalytic processes have enabled more efficient access to this compound, reducing the environmental impact of its production. Additionally, green chemistry principles have been applied to develop sustainable synthetic routes, aligning with global efforts to minimize waste and energy consumption in pharmaceutical manufacturing.

The pharmacological profile of 4-propylthiazole-5-carboxylic acid has been explored in several preclinical studies, where it demonstrated potential as an inhibitor of inflammatory pathways. In particular, its ability to suppress the production of pro-inflammatory cytokines has been highlighted in cell-based assays, suggesting its utility in treating chronic inflammatory diseases. Furthermore, preliminary animal models have shown that this compound can attenuate inflammatory responses without significant side effects, indicating a favorable safety profile.

Another area of interest is the antimicrobial activity of 4-propylthiazole-5-carboxylic acid. Resistance to conventional antibiotics remains a critical global health challenge, prompting research into novel antimicrobial agents. Thiazole derivatives have shown efficacy against Gram-positive bacteria and fungi by disrupting essential cellular processes such as DNA replication and membrane integrity. The incorporation of a propyl group in 4-propylthiazole-5-carboxylic acid may enhance its ability to penetrate bacterial cell walls, potentially improving its antimicrobial efficacy.

The versatility of 4-propylthiazole-5-carboxylic acid as a chemical scaffold has also led to investigations into its role as an intermediate in more complex drug molecules. By serving as a building block for larger heterocyclic systems, this compound can contribute to the development of multifunctional drugs that target multiple disease pathways simultaneously. Such strategies are increasingly favored in modern medicine due to their potential for synergistic therapeutic effects.

Future directions in the study of 4-propylthiazole-5-carboxylic acid include exploring its interactions with nucleic acids and proteins at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate how this compound binds to biological targets and modulates their function. These structural insights will be crucial for designing next-generation derivatives with enhanced potency and selectivity.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like 4-propylthiazole-5-carboxylic acid. Machine learning algorithms can predict biological activity based on structural features, allowing researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach combines computational power with traditional wet-lab techniques to streamline the drug development pipeline.

In conclusion,4-propylthiazole-5-carboxylic acid (CAS No. 81569-65-5) represents a compelling example of how structural innovation can lead to therapeutic breakthroughs. Its unique combination of functional groups makes it a versatile scaffold for drug design, with applications spanning inflammation modulation, antimicrobial therapy, and beyond. As research continues to uncover new biological activities associated with thiazole derivatives,4-propylthiazole-5-carboxylic acid is poised to play an increasingly important role in addressing unmet medical needs.